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Compound of Interest

Compound Name: 2-Naphthyl methacrylate

Cat. No.: B084513

This technical guide provides an in-depth analysis of the melting point of 2-Naphthyl
methacrylate, a key monomer in the development of advanced polymers. Aimed at
researchers, scientists, and professionals in drug development and materials science, this
document outlines the physicochemical properties, experimental protocols for melting point
determination, and the synthesis pathway of this compound.

Physicochemical Properties of 2-Naphthyl
Methacrylate

2-Naphthyl methacrylate is a solid, crystalline organic compound at standard conditions.[1] Its
key properties are summarized in the table below, providing a quantitative overview for easy
reference. The melting point is a critical parameter for its application in polymerization
processes and for the characterization of its purity.
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Property Value Reference
Melting Point 62-64 °C [1]
Molecular Formula C14H1202 [1]
Molecular Weight 212.24 g/mol [11[2]

CAS Number 10475-46-4 [1]
Appearance Colorless crystals / Solid [1][3]
Excitation Maximum 285 nm [3]
Emission Maximum 345 nm [3]

Synthesis of 2-Naphthyl Methacrylate

The synthesis of 2-Naphthyl methacrylate is crucial for its application in polymer chemistry. A
common and effective method for its preparation is through the esterification reaction of 2-
naphthol with methacryloyl chloride.[4] This reaction is a logical relationship that can be
visualized to understand the formation of the monomer.

Synthesis of 2-Naphthyl Methacrylate
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Synthesis of 2-Naphthyl Methacrylate
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Experimental Protocol for Melting Point
Determination

The determination of the melting point of 2-Naphthyl methacrylate crystals is a fundamental
procedure for verifying its purity. A precise and reproducible method is essential for quality
control in research and industrial settings.

Principle

The melting point of a crystalline solid is the temperature at which it transitions from the solid to
the liquid phase. For a pure substance, this transition occurs over a narrow temperature range.
Impurities typically depress and broaden the melting point range.[5]

Materials and Apparatus

e 2-Naphthyl methacrylate crystals

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure

e Sample Preparation: A small amount of 2-Naphthyl methacrylate crystals is placed in a
clean, dry mortar and gently ground into a fine powder. This ensures uniform heating within
the capillary tube.[5]

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently on a hard surface to pack the powder
into the sealed end. The sample height in the capillary should be approximately 2-3 mm.
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o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus. The thermometer is positioned to ensure the bulb is level with the sample.

e Heating and Observation:

o The sample is heated rapidly to a temperature approximately 10-15°C below the expected
melting point of 62°C.

o The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

o The sample is observed carefully through the magnifying lens.

o Data Recording:

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the last crystal melts is recorded as the end of the melting
range.

o The procedure should be repeated at least twice to ensure reproducibility.

The following diagram illustrates the experimental workflow for determining the melting point of
2-Naphthyl methacrylate.
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Melting Point Determination Workflow

Applications and Significance
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The precise melting point of 2-Naphthyl methacrylate is indicative of its high purity, which is
essential for its use as a monomer. Polymers derived from 2-Naphthyl methacrylate, such as
poly(2-Naphthyl methacrylate), exhibit desirable properties including high refractive index, UV
resistance, and enhanced thermal stability.[3] These characteristics make them valuable in the
manufacturing of optical lenses, specialty coatings, and electronic materials.[3][6] The
fluorescent nature of the naphthyl group also lends itself to applications in scintillators and
other optoelectronic devices.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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